Cas no 114996-73-5 (Benzeneacetic acid,4-(chloromethyl)-a-oxo-)
114996-73-5 structure
Product Name:Benzeneacetic acid,4-(chloromethyl)-a-oxo-
CAS No:114996-73-5
MF:C9H7ClO3
MW:198.603081941605
CID:180145
PubChem ID:3082706
Update Time:2025-04-19
Benzeneacetic acid,4-(chloromethyl)-a-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,4-(chloromethyl)-a-oxo-
- 2-[4-(chloromethyl)phenyl]-2-oxoacetate
- 4-(chloromethyl)benzoylformate
- [4-(chloromethyl)phenyl](oxo)acetic acid
- Benzeneacetic acid, 4-(chloromethyl)-alpha-oxo-
- Clmebf
- DTXSID20921581
- 114996-73-5
- 2-[4-(chloromethyl)phenyl]-2-oxoacetic acid
-
- Inchi: 1S/C9H7ClO3/c10-5-6-1-3-7(4-2-6)8(11)9(12)13/h1-4H,5H2,(H,12,13)
- InChI Key: PTGQUDJBQDECBL-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(C(C(=O)O)=O)=CC=1
Computed Properties
- Exact Mass: 198.00841
- Monoisotopic Mass: 198.008372
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: 1.7
Experimental Properties
- Density: 1.386
- Boiling Point: 344.8°Cat760mmHg
- Flash Point: 162.4°C
- Refractive Index: 1.578
- PSA: 54.37
Benzeneacetic acid,4-(chloromethyl)-a-oxo- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
114996-73-5 (Benzeneacetic acid,4-(chloromethyl)-a-oxo-) Related Products
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- 84-11-7(9,10-Phenanthrenequinone)
- 134-81-6(diphenylethane-1,2-dione)
- 611-73-4(Benzoylformic acid)
- 579-07-7(1-Phenylpropane-1,2-dione)
- 582-24-1(2-Hydroxyacetophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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